Cas no 919865-74-0 (N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide)

• Product Name: N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide
• CAS No: 919865-74-0
• MF: C₂₁H₂₂N₂O₃S₂
• MW: 414.540982723236
• CID: 5496511
• Update Time: 2025-10-13

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-ethylsulfanylphenyl)acetamide
• N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide

• Inchi： 1S/C21H22N2O3S2/c1-4-27-16-8-5-14(6-9-16)11-20(24)23-21-22-18(13-28-21)17-10-7-15(25-2)12-19(17)26-3/h5-10,12-13H,4,11H2,1-3H3,(H,22,23,24)
• InChI Key： NNTQOZJLMDYXEG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C=C2OC)=CS1)(=O)CC1=CC=C(SCC)C=C1

Additional information on N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide

Introduction to N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide (CAS No. 919865-74-0)

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 919865-74-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug development.

The molecular structure of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide is characterized by the presence of several key functional groups, including a thiazole ring, dimethoxyphenyl moiety, and an ethylsulfanyl substituent. These components contribute to the compound's overall reactivity and potential biological interactions. The thiazole ring, in particular, is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics and antifungal agents.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The thiazole core in N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide has been shown to enhance binding affinity to various biological targets. This property makes it an attractive candidate for developing novel therapeutic agents. Studies have demonstrated that thiazole derivatives can modulate enzyme activity and interfere with pathogenic processes, offering potential benefits in treating a wide range of diseases.

The dimethoxyphenyl group in the compound's structure further contributes to its pharmacological profile. This aromatic moiety is known for its ability to interact with specific binding sites on proteins, influencing their function. The presence of two methoxy groups enhances the compound's solubility and metabolic stability, which are critical factors in drug design. These features make N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide a promising candidate for further investigation.

Moreover, the ethylsulfanyl substituent adds another layer of complexity to the compound's biological activity. Sulfur-containing compounds are widely recognized for their role in modulating inflammatory responses and cellular signaling pathways. The ethylsulfanyl group in this molecule may contribute to its ability to interact with sulfhydryl-rich proteins and enzymes, potentially leading to novel therapeutic effects.

In the context of current research, N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide has been studied for its potential applications in treating various medical conditions. Preliminary findings suggest that this compound may exhibit antioxidant, anti-inflammatory, and even anticancer properties. These effects are attributed to its ability to inhibit key enzymes involved in disease progression.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods like NMR spectroscopy and mass spectrometry has been crucial in characterizing the compound's structure and confirming its identity.

One of the most intriguing aspects of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide is its potential for structure-based drug design. By understanding how this molecule interacts with biological targets at the atomic level, researchers can make informed modifications to enhance its efficacy and reduce potential side effects. Computational modeling techniques have played a significant role in predicting these interactions, providing valuable insights into the compound's mechanism of action.

The pharmaceutical industry has shown great interest in developing new drugs based on thiazole derivatives due to their versatility and broad spectrum of activity. N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide represents a promising addition to this growing class of compounds. Its unique combination of functional groups makes it a versatile scaffold for further chemical modifications aimed at optimizing its pharmacological properties.

Future research directions may include exploring the compound's interactions with specific enzymes and receptors using x-ray crystallography and other structural biology techniques. Additionally, preclinical studies will be essential to evaluate its safety profile and therapeutic potential in animal models before moving into human trials. These studies will provide critical data for understanding how N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylyl - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --------------------------- 74---74--0